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Compound of Interest

Compound Name: Diginin

Cat. No.: B13729988 Get Quote

An In-depth Technical Guide to the Chemical Structure and Properties of Diginin

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Information regarding the specific biological activity and mechanism of action of

Diginin is limited in publicly available scientific literature. The information presented herein on

biological effects is largely based on the well-studied activities of related cardiac glycosides,

such as Digoxin, and should be considered a putative framework for Diginin's potential

pharmacological action.

Introduction
Diginin is a cardiac glycoside, a class of naturally occurring steroid glycosides, isolated from

the leaves of the foxglove plant, Digitalis purpurea L. (Scrophulariaceae). Like other cardiac

glycosides, it is composed of a steroidal aglycone and a sugar moiety. Mild hydrolysis of

Diginin yields its aglycone, diginigenin, and the deoxy sugar, diginose. While structurally

similar to more extensively studied cardiac glycosides like Digoxin and Digitoxin, Diginin itself

has been the subject of fewer detailed investigations into its specific biological effects and

mechanisms of action. This guide provides a comprehensive overview of the current

knowledge on the chemical structure and properties of Diginin, drawing parallels with related

compounds to infer potential biological activities.

Chemical Structure and Physicochemical Properties
The chemical identity of Diginin is well-established, with its structure elucidated through

chemical and spectroscopic methods.
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Chemical Structure
The chemical structure of Diginin is presented below.

Caption: Chemical Structure of Diginin, consisting of the aglycone Diginigenin linked to a

Diginose sugar moiety.

Physicochemical Data
A summary of the key physicochemical properties of Diginin is provided in the table below.
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Property Value Reference

Molecular Formula C28H40O7 [1]

Molecular Weight 488.6 g/mol [1]

IUPAC Name

(1R,2S,7S,10R,11S,13S,15S,1

6S,19R)-7-[(4R,5S,6R)-5-

hydroxy-4-methoxy-6-

methyloxan-2-yl]oxy-10,15,19-

trimethyl-14-

oxapentacyclo[11.5.1.02,11.05

,10.016,19]nonadec-4-ene-

12,18-dione

[1]

CAS Number 467-53-8 [1]

Appearance
Stout prisms from dilute

alcohol

Melting Point 155-183 °C (indistinct range)

Optical Rotation
[α]D14 -223° (c = 2.3 in

chloroform)

UV max (ethanol) 309 nm (log ε 1.94)

Solubility

Freely soluble in chloroform;

slightly soluble in ether,

acetone, ethyl acetate, carbon

tetrachloride; practically

insoluble in water.

Spectral Data
Detailed spectral data for Diginin is not readily available in the searched literature. The

following table summarizes the expected spectroscopic analyses used for the characterization

of cardiac glycosides.
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Spectroscopic Technique Expected Information

1H NMR

Provides information on the number and

chemical environment of protons, aiding in the

structural elucidation of the steroid nucleus and

the sugar moiety.

13C NMR

Reveals the number of non-equivalent carbons

and their chemical shifts, crucial for confirming

the carbon skeleton.

Infrared (IR) Spectroscopy

Identifies the presence of functional groups such

as hydroxyls (-OH), carbonyls (C=O), and ether

linkages (C-O-C).

Mass Spectrometry (MS)

Determines the molecular weight and provides

fragmentation patterns that can help in

sequencing the sugar units and confirming the

structure of the aglycone.

Biological Activity and Mechanism of Action
Direct experimental evidence for the biological activity and mechanism of action of Diginin is

scarce. However, based on its classification as a cardiac glycoside, its pharmacological

properties are likely to be similar to those of Digoxin.

Putative Mechanism of Action: Inhibition of Na+/K+-
ATPase
The primary mechanism of action for clinically used cardiac glycosides like Digoxin is the

inhibition of the sodium-potassium ATPase (Na+/K+-ATPase) pump in myocardial cells.[2][3][4]

This inhibition leads to a cascade of events resulting in increased cardiac contractility (positive

inotropic effect).
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Caption: Proposed signaling pathway for Diginin's inotropic effect based on the known

mechanism of other cardiac glycosides.

Potential Therapeutic Effects and Cytotoxicity
Given its structural similarity to other cardiac glycosides, Diginin may exhibit:
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Cardiotonic effects: Potential utility in heart failure and atrial fibrillation by increasing the force

of heart muscle contraction.[2][3]

Cytotoxic activity: Many cardiac glycosides have been shown to exhibit cytotoxic effects

against various cancer cell lines.[1] The underlying mechanism is thought to be related to the

inhibition of Na+/K+-ATPase, which is often overexpressed in tumor cells.

Experimental Protocols
Specific experimental protocols for Diginin are not well-documented. However, general

methodologies for the isolation and analysis of cardiac glycosides from Digitalis species can be

adapted.

Generalized Isolation and Purification Workflow
The following diagram illustrates a typical workflow for the extraction and purification of cardiac

glycosides from plant material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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